Cas no 920017-67-0 (Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?))

Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?) structure
920017-67-0 structure
Product name:Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?)
CAS No:920017-67-0
MF:C14H14O3
MW:230.259164333344
CID:747790
PubChem ID:71422776

Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?)
    • 2-hydroxy-1,2-diphenylethanone,hydrate
    • 920017-67-0
    • 2-Hydroxy-1,2-diphenylethan-1-one--water (1/1)
    • DTXSID40841777
    • benzoin hydrate
    • Inchi: InChI=1S/C14H12O2.H2O/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12;/h1-10,13,15H;1H2
    • InChI Key: ALGAFSIPKVUBPL-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)O.O

Computed Properties

  • Exact Mass: 230.094294304g/mol
  • Monoisotopic Mass: 230.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

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